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Compound Name: 1,1-Diethoxypentane

Cat. No.: B1346685

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentanal, also known as valeraldehyde, is an aliphatic aldehyde with a characteristically
strong, acrid, and pungent odor which, upon dilution, can be perceived as nutty and fruity.[1]
Due to its high reactivity and volatility, the direct use of pentanal in fragrance formulations is
limited. The formation of its diethyl acetal, 1,1-diethoxypentane, offers a chemically stable
alternative, modifying the odor profile and providing a slow-release mechanism for the parent
aldehyde, thus acting as a pro-fragrance.[1] This document provides detailed application notes
and protocols for the synthesis, characterization, and utilization of pentanal diethyl acetal in
fragrance formulations.

Physicochemical Properties and Odor Profile

A comprehensive understanding of the physicochemical properties of both pentanal and its
diethyl acetal is crucial for their effective application in fragrance science. While specific
guantitative data for pentanal diethyl acetal is limited in publicly available literature, data for the
parent aldehyde and related acetals can provide valuable insights.
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Pentanal Diethyl Acetaldehyde
Pentanal .
Property Acetal (1,1- Diethyl Acetal (for
(Valeraldehyde) . .
Diethoxypentane) comparison)
CAS Number 110-62-3 3658-79-5 105-57-7
Molecular Formula C5H100 C9H2002 C6H1402
Molecular Weight 86.13 g/mol 160.25 g/mol [2][3][4] 118.18 g/mol [5]
3 _ 163 °C at 760
Boiling Point 103 °C[1][6] 101 - 103 °C[3][7]

mmHg[2]

Odor Description

Strong, acrid,
pungent; nutty and
fruity at low

concentrations.[1]

Fruity, green, ethereal.

Green, nutty, earthy,

sweet, vegetable.[8]

Odor Threshold

0.028 - 0.060 ppm[6]
[°]

Data not available.

Data not available.

Vapor Pressure

35 hPa at 20 °C[6]

Data not available.

36 mbar at 20 °C[7]

Water Solubility

11,700 mg/L at 25
°C[6]

Data not available.

46 glL at 25°C[7]

LogP (o/w)

1.5 at 25°C[1]

Data not available.

1.5 at 25 °C[3]

Experimental Protocols

Protocol 1: Synthesis of Pentanal Diethyl Acetal

This protocol describes the acid-catalyzed acetalization of pentanal with ethanol.

Materials:

e Pentanal (Valeraldehyde)

o Ethanol (absolute)

» Triethyl orthoformate (optional, as a dehydrating agent)
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Anhydrous acid catalyst (e.g., p-toluenesulfonic acid (PTSA) or anhydrous zinc chloride)

Anhydrous sodium carbonate or sodium bicarbonate (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Diethyl ether or dichloromethane (for extraction)

Saturated sodium chloride solution (brine)

Equipment:

e Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

 Rotary evaporator

« Distillation apparatus

Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine pentanal (1.0 eq) and absolute ethanol (3.0 eq).

o Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid
(0.01-0.05 €eq).

o Dehydration (Optional but Recommended): To drive the equilibrium towards the product, a
dehydrating agent can be used. Triethyl orthoformate (1.1 eq) can be added to the reaction
mixture to react with the water formed. Alternatively, a Dean-Stark apparatus can be used to
remove water azeotropically if a suitable solvent (e.g., toluene) is employed.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C) and monitor
the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up:

o Once the reaction is complete, cool the mixture to room temperature.

o Quench the reaction by adding a saturated solution of sodium bicarbonate or a small
amount of solid anhydrous sodium carbonate to neutralize the acid catalyst.

o If a solid is present, filter the mixture.

o Transfer the mixture to a separatory funnel and add diethyl ether or dichloromethane and
water.

o Separate the organic layer and wash it sequentially with water and then brine.

[e]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

e Purification:

o Filter off the drying agent.

o Concentrate the solution using a rotary evaporator to remove the solvent.

o Purify the crude product by fractional distillation under reduced pressure to obtain pure
pentanal diethyl acetal.

Characterization: The final product should be characterized by:

e Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the purity and identity of the
product. The mass spectrum of 1,1-diethoxypentane is available in the NIST WebBook.[3]

[4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the structure of
the acetal.
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o Fourier-Transform Infrared (FTIR) Spectroscopy: To verify the disappearance of the
aldehyde C=0 stretch and the appearance of C-O ether stretches.

Protocol 2: Incorporation of Pentanal Diethyl Acetal into
a Fragrance Formulation

This protocol provides a general guideline for incorporating the synthesized acetal into a simple
fragrance base.

Materials:

Pentanal diethyl acetal

o Fragrance-grade ethanol (SDA 40B)

o Other fragrance oils and aroma chemicals (e.g., esters, alcohols, musks)

o Carrier oil (e.g., fractionated coconut oil, jojoba oil) for oil-based fragrances
e Glass beakers and stirring rods

o Pipettes or graduated cylinders

» Analytical balance

o Storage bottles (amber glass)

Procedure:

e Fragrance Accord Development:

o On a perfumer's scale, weigh out the desired amounts of pentanal diethyl acetal and other
fragrance components to create a fragrance concentrate or accord.

o Typical usage levels for acetals in fragrance concentrates can range from 0.1% to 5%,
depending on the desired odor intensity and profile.[3]

o Blend the components thoroughly by gentle stirring.
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¢ Dilution in a Carrier:

o For an Eau de Toilette (EDT): Dilute the fragrance concentrate in fragrance-grade ethanol.
A typical EDT concentration is 8-15% fragrance concentrate in ethanol.

o For an Oil-Based Perfume: Dilute the fragrance concentrate in a carrier oil. A typical
concentration is 15-30% fragrance concentrate in the carrier oil.

e Maceration:

o Store the final fragrance formulation in a cool, dark place for a period of several days to
weeks. This maceration period allows the different fragrance notes to blend and mature,
resulting in a more harmonious scent.

« Filtration and Bottling:

o After maceration, chill the fragrance (especially alcohol-based ones) to precipitate any
waxes or insoluble materials.

o Filter the chilled fragrance through a fine filter paper into the final amber glass bottles.

Protocol 3: Stability Testing of a Fragrance Formulation
Containing Pentanal Diethyl Acetal

This protocol outlines a method for assessing the stability of the fragrance formulation.[10][11]

Materials:

Final fragrance formulation containing pentanal diethyl acetal

Control formulation (without pentanal diethyl acetal)

Storage containers (final product packaging and clear glass vials)

Temperature-controlled ovens

Refrigerator/freezer
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UV light chamber or a sunny windowsill

pH meter

Viscometer

Gas chromatograph (GC)
Procedure:

o Sample Preparation: Prepare multiple samples of the fragrance formulation and the control
in both the final intended packaging and in clear glass vials to observe color changes.

o Storage Conditions:

o Accelerated Stability: Place samples in ovens at elevated temperatures (e.g., 40°C and
50°C).

o Real-Time Stability: Store samples at room temperature (20-25°C).

o Freeze-Thaw Cycling: Subject samples to cycles of freezing (e.g., -10°C for 24 hours) and
thawing (room temperature for 24 hours) for at least three cycles.[10]

o Light Exposure: Expose samples to UV light in a light chamber or on a windowsill.[10]

» Evaluation: At specified time points (e.g., 1 week, 2 weeks, 1 month, 3 months), evaluate the
samples for the following parameters and compare them to the initial measurements and the
control:

[¢]

Odor: Olfactory evaluation by a trained panel to detect any changes in the scent profile.

[e]

Color: Visual assessment of any discoloration.

o

pH: Measurement of the pH of the formulation.

[¢]

Viscosity: Measurement of the viscosity.

[¢]

Phase Separation: Visual inspection for any separation of layers in the formulation.
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o Chemical Composition: Use GC analysis to quantify the concentration of pentanal diethyl
acetal and to detect the appearance of degradation products, such as pentanal.

Signaling Pathways and Logical Relationships
Olfactory Signal Transduction Pathway

The perception of odorants like pentanal diethyl acetal begins with the interaction with Olfactory
Receptors (ORs) located on the cilia of olfactory sensory neurons. ORs are a large family of G-
protein coupled receptors (GPCRSs). The binding of an odorant molecule to an OR initiates a
signal transduction cascade, leading to the generation of an action potential that is transmitted
to the brain. While specific receptors for pentanal diethyl acetal are not yet deorphanized, it is
known that aliphatic aldehydes are recognized by a variety of ORs.[12][13]

Cell Membrane

Pentanal Diethyl Acetal Binding 1 Olfactory Receptor (OR) Activation

Ca?* influx activates
Cyclic Nucleotide-Gated (CNG) Channel Ca?*-activated CI~ Channel

G-protein (Gaolf, B, y) AGTvaton

Adenylyl Cyclase

Cl~ efflux leads to

Conversion

Intracellular Space

Opening
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Caption: Olfactory signal transduction cascade initiated by odorant binding.

Experimental Workflow for Pentanal Diethyl Acetal in
Fragrance Formulation

The following diagram illustrates the logical workflow from synthesis to the final stable

fragrance product.

Synthesis of Pentanal Diethyl Acetal

Purification (Distillation)

:

Characterization (GC-MS, NMR, FTIR)

:

Incorporation into Fragrance Base

Stability Testing

Reformulation Required

Stable Fragrance Product

Click to download full resolution via product page
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Caption: Workflow for synthesis, formulation, and testing.

Conclusion

Pentanal diethyl acetal serves as a valuable ingredient in fragrance formulations, offering
enhanced stability and a modified, often more desirable, odor profile compared to its parent
aldehyde. The protocols and data presented provide a framework for the synthesis,
incorporation, and evaluation of this compound. Further research is warranted to determine
specific quantitative data for pentanal diethyl acetal, such as its odor threshold, and to identify
the specific olfactory receptors with which it interacts, which will further aid in its targeted and
effective use in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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